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Compound of Interest

Compound Name: Sildenafil Nitrate

CAS No.: 252951-59-0

Cat. No.: B15723872

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the crystal structure of sildenafil, the active

pharmaceutical ingredient in Viagra®. A comprehensive understanding of the solid-state

properties of an active pharmaceutical ingredient (API) is critical for drug development, as

these properties can significantly influence the drug's stability, solubility, and bioavailability. This

document summarizes the crystallographic and thermal analysis data for key crystalline forms

of sildenafil and outlines the experimental protocols for their characterization.

While the crystal structure of sildenafil nitrate trihydrate has been reported, specific

crystallographic data from the primary literature was not accessible for this guide.[1][2][3][4]

Therefore, this document focuses on a comparative analysis of two of the most well-

characterized and commercially relevant solid forms: sildenafil free base (Form I) and sildenafil

citrate monohydrate.
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The solid-state form of sildenafil can exist as polymorphs of the free base, salts, co-crystals,

and solvates.[5] The two most common crystal forms are the monoclinic Form I of the free base

and the orthorhombic form of the citrate salt.[1][6] The crystallographic data for these two

forms, as determined by single-crystal X-ray diffraction, are summarized in Table 1 for a clear

comparison.

Parameter
Sildenafil Free Base (Form
I)

Sildenafil Citrate
Monohydrate

Chemical Formula C₂₂H₃₀N₆O₄S
C₂₂H₃₁N₆O₄S⁺ · C₆H₇O₇⁻ ·

H₂O

Molecular Weight 474.59 g/mol 666.71 g/mol

Crystal System Monoclinic Orthorhombic

Space Group P2₁/c Pbca

Unit Cell Parameters

a 17.273(1) Å 24.002(4) Å

b 17.0710(8) Å 10.9833(17) Å

c 8.3171(4) Å 24.363(3) Å

α 90° 90°

β 99.326(2)° 90°

γ 90° 90°

Volume (V) 2420.0(3) Å³ 6422.9(17) Å³

Z (molecules/unit cell) 4 8

Calculated Density (ρ) 1.302 g/cm³ 1.379 g/cm³

Reference [6][7][8][9] [6]
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Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential

techniques for characterizing the thermal properties of pharmaceutical solids, including melting

point, decomposition temperature, and solvent/water content. Table 2 summarizes typical

thermal events for sildenafil free base and sildenafil citrate.

Analysis Sildenafil Free Base Sildenafil Citrate

DSC
Sharp endothermic peak

corresponding to melting.

A sharp endothermic event is

observed, typically in the range

of 189-197°C, corresponding

to its melting point.[10][11]

TGA

Thermally stable with

decomposition at higher

temperatures.

A slight mass loss may be

observed due to dehydration,

followed by a significant mass

loss corresponding to the

evaporation and

decomposition of citric acid in

the temperature range of 185-

230°C.[11] Further

decomposition of the sildenafil

molecule occurs at higher

temperatures.

Experimental Protocols
The following are detailed methodologies for the key experiments used in the crystal structure

analysis of sildenafil.

Single-Crystal X-ray Diffraction (SC-XRD)
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional

atomic arrangement of a crystalline solid.

Methodology:

Crystal Growth: High-quality single crystals of sildenafil or its salts are grown using

techniques such as slow evaporation from a suitable solvent (e.g., acetone for sildenafil
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base), vapor diffusion, or cooling crystallization.

Crystal Mounting: A suitable single crystal (typically <0.5 mm in all dimensions) is selected

under a microscope and mounted on a goniometer head.

Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. Data is

collected at a controlled temperature (often 100 K or room temperature) using a

monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation). A series of diffraction images

are collected as the crystal is rotated.

Data Processing: The collected diffraction data is processed to determine the unit cell

parameters and space group. The intensities of the diffraction spots are integrated.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods and then refined using full-matrix least-squares on F². All non-hydrogen

atoms are typically refined anisotropically. Hydrogen atoms may be located from the

difference Fourier map or placed in calculated positions.

Powder X-ray Diffraction (PXRD)
PXRD is a powerful technique for phase identification, polymorph screening, and determining

the crystallinity of a sample.

Methodology:

Sample Preparation: A small amount of the crystalline powder (typically 10-50 mg) is gently

ground to ensure a random orientation of the crystallites. The powder is then packed into a

sample holder.

Instrument Setup: The analysis is performed using a powder X-ray diffractometer. The X-ray

source is typically Cu Kα radiation.

Data Collection: The sample is scanned over a specific range of 2θ angles (e.g., 5° to 40°

2θ) with a defined step size and scan speed.

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

peak positions are characteristic of the crystal lattice, and the pattern serves as a fingerprint

for a specific crystalline phase.
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Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature, allowing for the determination of thermal transitions.

Methodology:

Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed

into an aluminum pan, which is then hermetically sealed.

Instrument Setup: The analysis is performed using a calibrated DSC instrument. An inert

atmosphere is maintained using a purge gas (e.g., nitrogen).

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range.

Data Analysis: The resulting thermogram shows endothermic (heat absorbing) and

exothermic (heat releasing) events. For sildenafil, the key event is the endothermic peak

corresponding to melting.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, providing

information on thermal stability, decomposition, and solvent/water content.

Methodology:

Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared

TGA pan (e.g., alumina or platinum).

Instrument Setup: The analysis is performed using a TGA instrument. An inert nitrogen

atmosphere is typically used.

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range.

Data Analysis: The TGA curve plots the percentage of mass loss versus temperature. The

derivative of this curve (DTG) can be used to identify the temperatures at which the rate of
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mass loss is at a maximum.

Visualizations
The following diagrams illustrate the workflow of crystal structure analysis and the relationship

between different solid forms of sildenafil and the analytical techniques used for their

characterization.
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General workflow for pharmaceutical crystal structure analysis.
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Sildenafil solid forms and their characterization techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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